Cas no 102996-26-9 (1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)-)
102996-26-9 structure
Product Name:1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)-
CAS No:102996-26-9
MF:C10H3Cl4N3
MW:306.962917566299
CID:185072
PubChem ID:175921
Update Time:2025-04-19
1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)-
- 5-chloro-1-(2,4,6-trichlorophenyl)pyrazole-4-carbonitrile
- 5-Chloro-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile
- 102996-26-9
- 1H-Pyrazole-4-carbonitrile, 5-chloro-1-(2,4,6-trichlorophenyl)-
- SCHEMBL10682964
- DTXSID70908145
-
- Inchi: 1S/C10H3Cl4N3/c11-6-1-7(12)9(8(13)2-6)17-10(14)5(3-15)4-16-17/h1-2,4H
- InChI Key: FWMNDOBDXWQNEC-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1N1C(=C(C#N)C=N1)Cl)Cl)Cl
Computed Properties
- Exact Mass: 304.90839
- Monoisotopic Mass: 304.908
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.64
- Boiling Point: 445.9°C at 760 mmHg
- Flash Point: 223.5°C
- Refractive Index: 1.686
- PSA: 41.61
- LogP: 4.35758
1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)- Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
102996-26-9 (1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent